![molecular formula C7H7NO2 B157397 3-Methoxypyridine-2-carbaldehyde CAS No. 1849-53-2](/img/structure/B157397.png)
3-Methoxypyridine-2-carbaldehyde
Overview
Description
3-Methoxypyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C7H7NO2 and its molecular weight is 137.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photophysical Properties
The photophysical properties of molecules similar to 3-Methoxypyridine-2-carbaldehyde, such as 1-methoxypyrene-2-carbaldehyde (MP), have been investigated. These studies, using experimental and theoretical methods like transient absorption and density functional theory, reveal interesting insights into their photophysical behavior upon excitation into different states. For instance, MP undergoes a process on an 8 ps timescale due to solute-solvent interactions (Yin et al., 2016).
Role in Synthesis
1-Methoxy-6-nitroindole-3-carbaldehyde, a variant of this compound, has been shown to be a versatile electrophile. It reacts regioselectively with different nucleophiles, aiding in the synthesis of various indole derivatives, which are valuable in chemical research (Yamada et al., 2009).
Structural Analysis
Studies on similar compounds like 3-methoxypyrrole-2-carbaldehyde have provided insights into the impact of substitution on molecular structures. These studies are crucial for understanding the electronic properties of such molecules and their potential applications in various fields (Despinoy et al., 1998).
Biological Evaluation
Research has been conducted on compounds like 2-chloroquinoline-3-carbaldehyde, which is closely related to this compound. These studies not only focus on their synthetic applications but also explore their biological evaluations, indicating potential areas of application in biomedicine and pharmacology (Hamama et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be a useful reactant and reagent for organic reactions and synthesis .
Mode of Action
As a reactant and reagent, it likely interacts with its targets through chemical reactions, leading to changes in the structure or function of the target molecules .
Biochemical Pathways
As a reactant and reagent in organic synthesis, it may participate in a variety of chemical reactions, potentially affecting multiple pathways .
Result of Action
As a reactant and reagent, its effects would largely depend on the specific reactions it is involved in .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Methoxypyridine-2-carbaldehyde .
Properties
IUPAC Name |
3-methoxypyridine-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO2/c1-10-7-3-2-4-8-6(7)5-9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHKILJGWQPBQGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10415944 | |
Record name | 3-methoxypyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10415944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1849-53-2 | |
Record name | 3-methoxypyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10415944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methoxypyridine-2-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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